Cas no 946307-38-6 (1-(5-chloro-2-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 946307-38-6
• MF: C₁₈H₁₅ClN₄O₃
• MW: 370.789702653885
• CID: 5443722
• Update Time: 2025-06-08

1-(5-chloro-2-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-(5-chloro-2-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C18H15ClN4O3/c1-25-15-3-2-13(19)9-14(15)23-10-12(8-16(23)24)18-21-17(22-26-18)11-4-6-20-7-5-11/h2-7,9,12H,8,10H2,1H3
• InChI Key： UELGVLRPJJITGB-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2OC)CC(C2ON=C(C3=CC=NC=C3)N=2)CC1=O

Additional information on 1-(5-chloro-2-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Introduction to Compound with CAS No. 946307-38-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 946307-38-6 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical structure, characterized by a complex arrangement of heterocyclic rings and functional groups, makes it a promising candidate for various therapeutic applications. The molecular formula of this compound is 1-(5-chloro-2-methoxyphenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, which underscores its intricate and multifaceted nature.

This compound belongs to a class of molecules that are being extensively studied for their potential pharmacological properties. The presence of multiple heterocyclic rings, including a pyrrolidinone ring and an oxadiazole ring, suggests that it may exhibit a wide range of biological activities. Specifically, the 5-chloro-2-methoxyphenyl moiety and the pyridin-4-yl substituent are key features that contribute to its unique chemical and biological profile.

In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. The compound with CAS No. 946307-38-6 has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding. Its ability to interact with biological targets such as kinases and transcription factors makes it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a laboratory scale.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have suggested that it may have anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, its interaction with specific enzymes has led to hypotheses about its potential role in cancer therapy. These findings are particularly intriguing given the increasing demand for targeted therapies that can selectively modulate disease-related pathways.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. The compound with CAS No. 946307-38-6 offers a novel approach to overcoming these challenges by targeting multiple pathways simultaneously. This multitargeting strategy could lead to more effective treatments with fewer side effects. Furthermore, its unique chemical structure may provide insights into the design of future drugs that can overcome existing limitations.

In conclusion, the compound with CAS No. 946307-38-6 represents a significant advancement in pharmaceutical research. Its complex molecular structure, coupled with its promising biological activities, makes it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and potential applications, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.